Cas no 2248312-64-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1,3-oxazole-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1,3-oxazole-2-carboxylate
• CAS No: 2248312-64-1
• MF: C₁₃H₈N₂O₅
• MW: 272.21302318573
• CID: 6602701
• PubChem ID: 165975121
• Update Time: 2025-06-18

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1,3-oxazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6513492
• 2248312-64-1
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1,3-oxazole-2-carboxylate

• Inchi： 1S/C13H8N2O5/c1-7-6-14-10(19-7)13(18)20-15-11(16)8-4-2-3-5-9(8)12(15)17/h2-6H,1H3
• InChI Key： CYTBAVRBNUZVPA-UHFFFAOYSA-N
• SMILES： O(C(C1=NC=C(C)O1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 272.04332136g/mol
• Monoisotopic Mass: 272.04332136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 89.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1,3-oxazole-2-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1,3-oxazole-2-carboxylate (CAS No. 2248312-64-1)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1,3-oxazole-2-carboxylate, identified by its CAS number 2248312-64-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of heterocyclic molecules characterized by a fused system of an isoindole ring and an oxazole moiety, both of which are well-documented for their diverse biological activities. The presence of a carboxylate group and a methyl substituent further enhances its structural complexity and potential functional versatility.

The chemical structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1,3-oxazole-2-carboxylate encompasses multiple reactive sites that make it a valuable scaffold for medicinal chemistry applications. The isoindole core is particularly noteworthy due to its resemblance to several natural products and pharmacophores found in biologically active compounds. Recent studies have highlighted the isoindole scaffold as a privileged structure in drug discovery, particularly for its role in modulating enzyme activity and interacting with biological targets.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex molecules. The oxazole ring, a five-membered heterocycle containing two oxygen atoms, is known for its stability and ability to participate in various chemical transformations. In particular, the 5-methyl substitution on the oxazole ring introduces a chiral center, which can be exploited to produce enantiomerically pure derivatives—a critical requirement for many pharmaceutical applications.

Recent advancements in synthetic methodologies have enabled more efficient access to derivatives of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1,3-oxazole-2-carboxylate. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce additional functional groups at specific positions within the molecule. These strategies have not only improved yields but also allowed for the construction of more intricate analogs with tailored biological properties.

The pharmacological potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1,3-oxazole-2-carboxylate has been explored in several preclinical studies. The compound has demonstrated promising activity against various biological targets, including enzymes and receptors implicated in inflammatory diseases and cancer. Notably, derivatives of this scaffold have shown inhibitory effects on kinases and other enzymes that play crucial roles in cell signaling pathways. Such findings underscore the importance of further investigating this compound as a lead molecule for drug development.

The synthesis of 5-methyl-substituted derivatives has been particularly challenging due to the sensitivity of the oxazole ring to harsh conditions. However, recent innovations in green chemistry have provided more sustainable alternatives for constructing these molecules. For example, photochemical methods have been utilized to achieve selective functionalization while minimizing waste. These environmentally friendly approaches align with the growing emphasis on sustainable practices in pharmaceutical research.

In addition to its synthetic appeal, 2248312-64-1 exhibits interesting physicochemical properties that make it suitable for formulation into various drug delivery systems. Studies have shown that modifications to the carboxylate group can influence solubility and bioavailability—key factors in determining a drug’s efficacy. By optimizing these properties, researchers aim to enhance the therapeutic potential of derivatives derived from this compound.

The integration of computational chemistry into the study of 1,3-dioxo-2,3-dihydro-1H-isоindol - 2 - yl 5 - methyl - 1 , 3 - оxazole - 2 - carboxylate has accelerated the discovery process by allowing rapid screening of virtual libraries. Molecular modeling techniques have been employed to predict binding affinities and interactions with biological targets, thereby guiding experimental design. This interdisciplinary approach has significantly reduced the time required to identify promising candidates for further development.

Future directions in research on this compound include exploring its role in modulating immune responses and inflammation. Given the increasing recognition of immunomodulatory therapies in treating chronic diseases such as autoimmune disorders and cancer immunotherapy, derivatives of 2248312 - 64 - 1 could provide novel insights into these mechanisms. Additionally, investigating their potential as antimicrobial agents is another avenue that warrants further exploration.

The versatility of CAS No. 2248312 - 64 - 1 as a building block for medicinal chemistry is further highlighted by its ability to undergo diverse transformations while retaining key pharmacophoric elements. This flexibility allows chemists to design molecules with specific therapeutic profiles by appending or modifying functional groups strategically. Such adaptability is invaluable in addressing unmet medical needs where targeted interventions are required.

In conclusion,1 , 3 - dioxo - 2 , 3 - dihydro - 1 H - isoindol - 2 - yl 5 - methyl - 1 , 3 - oxazole - 2 - carboxylate (CAS No .2248312-64-1) represents a significant advancement in pharmaceutical chemistry . Its unique structural features , coupled with promising preclinical data , position it as a promising candidate for further development . As research continues , this compound is expected to contribute substantially to our understanding of heterocyclic bioactivity and inspire new therapeutic strategies .